1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 1-[(3,5-dimethylphenyl)methylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C13H21NO/c1-10-5-11(2)7-12(6-10)8-14-9-13(3,4)15/h5-7,14-15H,8-9H2,1-4H3
• InChI Key: MAWMCBNBRZWVTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CNCC(C)(C)O)C

Description

1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol is an organic compound with the molecular formula C13H21NO. It is a versatile chemical used in various scientific research applications due to its unique structure and properties.

Preparation Methods

The synthesis of 1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol typically involves the reaction of 3,5-dimethylbenzylamine with 2-methyl-2-propanol under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: It can be reduced to form amines or alcohols using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions where the amino group is replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and solvents like ethanol or dichloromethane. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol is used in various scientific research applications, including:

Chemistry: It serves as an intermediate in the synthesis of more complex organic compounds and pharmaceuticals.

Biology: The compound is used in biochemical assays and studies involving enzyme inhibition and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-{[(3,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol can be compared with similar compounds such as:

1-Amino-2-methyl-2-propanol: This compound has a similar structure but lacks the 3,5-dimethylphenyl group, resulting in different chemical properties and applications.

1-{[(3,3-Diphenylpropyl)(methyl)amino]}-2-methylpropan-2-ol: This compound has a more complex structure with additional phenyl groups, leading to different reactivity and uses.

The uniqueness of this compound lies in its specific structural features, which confer distinct chemical and biological properties .